Cas no 2171322-79-3 (2-methyl-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)

• Product Name: 2-methyl-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• CAS No: 2171322-79-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6440518
• PubChem ID: 165511455
• Update Time: 2025-10-28

2-methyl-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• 2-methyl-3-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2172604-42-9
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylbutanoic acid
• EN300-1532405
• EN300-1532026
• 2171322-79-3
• EN300-1532202
• 2171410-70-9
• 2-methyl-3-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid

• Inchi： 1S/C25H28N2O5/c1-14(24(29)30)15(2)26-23(28)16-11-17(12-16)27-25(31)32-13-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,14-17,22H,11-13H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： SZGIYQSJDVQKDR-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)C(C(=O)O)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-methyl-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

Introduction to 2-methyl-3-{(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2171322-79-3)

2-methyl-3-{(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid, identified by its CAS number 2171322-79-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound represents a convergence of advanced synthetic methodologies and structural biology, making it a subject of intense research interest. Its unique molecular architecture, characterized by a cyclobutyl backbone and a fluorenyl methoxycarbonyl (Fmoc) protecting group, positions it as a versatile intermediate in the development of novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of chemical biology. The presence of the Fmoc group not only facilitates its role as a building block in peptide synthesis but also underscores its utility in the design of protease inhibitors and other enzyme-targeting molecules. Furthermore, the (1S,3S)-cyclobutylamine moiety introduces chirality, which is critical for achieving high enantiomeric purity in drug candidates—a cornerstone of modern medicinal chemistry.

In recent years, there has been a surge in research focused on the development of fluorene-based derivatives due to their enhanced photophysical properties and stability. The incorporation of the fluorenyl moiety in CAS No. 2171322-79-3 not only imparts these desirable characteristics but also opens avenues for applications in photodynamic therapy and bioimaging. The latest advancements in this area suggest that such compounds could be pivotal in creating next-generation diagnostic tools and therapeutics.

The cyclobutylformamido functional group within the molecular structure adds another layer of complexity, enabling diverse chemical transformations that can be leveraged for drug design. This segment has been explored in the context of modulating protein-protein interactions, where its ability to act as a scaffold for targeted inhibition is particularly promising. Preliminary studies indicate that derivatives of this compound exhibit potent activity against various biological targets, including kinases and growth factor receptors.

From a synthetic chemistry perspective, the preparation of CAS No. 2171322-79-3 exemplifies the latest trends in asymmetric synthesis and protecting group strategies. The use of chiral auxiliaries or catalysts to achieve the desired stereoselectivity highlights the compound's role as a benchmark for methodological innovation. Moreover, its synthesis involves multi-step reactions that showcase the interplay between organic transformations and modern catalytic systems.

The pharmaceutical industry has long been intrigued by compounds that bridge the gap between structural complexity and biological efficacy. 2-methyl-3-{(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2171322-79-3) stands out as a prime example of how molecular engineering can yield compounds with tailored properties for therapeutic intervention. Its potential as an intermediate in drug discovery pipelines is underscored by recent patents and scientific literature that highlight its role in generating novel bioactive molecules.

One particularly noteworthy application is its use in the development of protease inhibitors, where the combination of chirality and fluorene-based scaffolding enhances binding affinity and selectivity. The cyclobutyl formamide segment has been shown to interact favorably with hydrophobic pockets on target proteins, making it an attractive feature for rational drug design. This aligns with current trends toward structure-based drug design (SBDD), where computational modeling plays a pivotal role.

Another emerging area involves leveraging this compound's photostability for applications in bioconjugation and drug delivery systems. The fluorenyl group's ability to undergo controlled photochemical reactions opens up possibilities for stimuli-responsive therapeutics—where light can be used to trigger drug release or activation within biological systems. Such innovations are at the forefront of precision medicine, offering personalized treatment strategies based on spatial and temporal control.

The biotechnological relevance of CAS No. 2171322-79-3 extends beyond small-molecule drug discovery into the realm of biomaterials and bioconjugates. Researchers are exploring its potential as a crosslinking agent or as part of peptide-protein conjugates, where its structural rigidity provides stability while allowing for functionalization at multiple sites. This versatility makes it an invaluable asset in constructing complex biomolecular assemblies for therapeutic purposes.

In conclusion, 2-methyl-3-{(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2171322-79-3) represents a paradigm shift in how we approach pharmaceutical development through advanced chemical synthesis and molecular design. Its multifaceted applications—from protease inhibition to photodynamic therapies—highlight its significance as a cornerstone compound in modern medicinal chemistry. As research continues to uncover new possibilities, this molecule is poised to play an increasingly central role in shaping future therapeutic landscapes.